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Compound of Interest

2-Hydroxy-5-methoxy-3-
Compound Name:
nitrobenzaldehyde

Cat. No.: B183026

An In-Depth Technical Guide to the Safety and Handling of 2-Hydroxy-5-methoxy-3-
nitrobenzaldehyde

This technical guide provides comprehensive safety and handling information for 2-Hydroxy-5-
methoxy-3-nitrobenzaldehyde, intended for researchers, scientists, and professionals in drug
development and other scientific fields. The information is compiled from various safety data
sheets and chemical databases.

Chemical Identification and Properties

2-Hydroxy-5-methoxy-3-nitrobenzaldehyde is a substituted aromatic aldehyde. Its chemical
structure and properties are summarized below.

Table 1: Physical and Chemical Properties of 2-Hydroxy-5-methoxy-3-nitrobenzaldehyde

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b183026?utm_src=pdf-interest
https://www.benchchem.com/product/b183026?utm_src=pdf-body
https://www.benchchem.com/product/b183026?utm_src=pdf-body
https://www.benchchem.com/product/b183026?utm_src=pdf-body
https://www.benchchem.com/product/b183026?utm_src=pdf-body
https://www.benchchem.com/product/b183026?utm_src=pdf-body
https://www.benchchem.com/product/b183026?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CsH/NOs [L1121131141[5][6]
Molecular Weight 197.14 g/mol [11121[3][4][6]
CAS Number 34549-69-4, 17028-61-4 [11[21131[4][5]

Cream to yellow or brown or
Appearance [31[7]
grey to grey/green powder

127-134 °C, 137.0-143.0°C,

Melting Point 347
g 141-143 °C 31i41L7]
Solubility Slightly soluble in water. [41[8]
5-Methoxy-3-
nitrosalicylaldehyde, 2-
Synonyms [1]

hydroxy-3-nitro-5-

methoxybenzaldehyde

Hazard Identification and Classification

The hazard classification of 2-Hydroxy-5-methoxy-3-nitrobenzaldehyde can vary slightly
between suppliers. It is crucial to consult the specific safety data sheet (SDS) for the product in
use. The compound is generally considered hazardous.

Table 2: GHS Hazard Classification for 2-Hydroxy-5-methoxy-3-nitrobenzaldehyde
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Hazard GHS Signal Hazard
Category . Source(s)
Class Pictogram Word Statement
Skull and H301: Toxic if
crossbones swallowed or
Acute Danger or
o 3or4 or ] H302: [11[3119]
Toxicity, Oral . Warning ]
Exclamation Harmful if
mark swallowed
H317: May
Skin Exclamation ] cause an
o 1 Warning ) ) [11[3]
Sensitization mark allergic skin
reaction
Skin ] H315:
) ) Exclamation ] )
Corrosion/Irrit 2 ‘ Warning Causes skin [2][9][10]
mar
ation irritation
) H319:
Serious Eye ]
Exclamation ] Causes
Damage/Eye 2 Warning ] [2][9][10]
o mark serious eye
Irritation L
irritation
Specific
H335: May
Target Organ ]
- Exclamation ) cause
Toxicity 3 Warning ) [2][10]
) mark respiratory
(Single o
Irritation
Exposure)

Safe Handling and Storage Workflow

Proper handling and storage procedures are essential to minimize the risks associated with 2-
Hydroxy-5-methoxy-3-nitrobenzaldehyde. The following workflow diagram outlines the key
steps for safe management of this chemical in a laboratory setting.
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Receiving and Storage

Receive Shipment

l Emergency Procedures

Inspect Container Personal Exposure Accidental Release/Spill

V Follow First Aid Procedures

- Inhalation: Fresh air

Log in Inventory - Skin: Wash with soap and water Evacuate and Ventilate
- Eyes: Rinse with water for several minutes

- Ingestion: Rinse mouth, call a poison center

y

Store in a well-ventilated, cool, dry place. . . Contain spill without creating dust.
: ) Seek Medical Attention . :
Keep container tightly closed and locked up. Use personal protective equipment.

Handling and Use

Conduct Risk Assessment
- Review SDS
- Identify Hazards

'

Wear Appropriate PPE
- Chemical-resistant gloves
- Safety glasses/goggles
- Lab coat
- Dust mask (N95)

'

Use only in a well-ventilated area
or a chemical fume hood.

l

Avoid creating and inhaling dust.

'

Wash hands thoroughly after handling.
Do not eat, drink, or smoke in the work area.

Collect with a shovel and place in a
suitable container for disposal.

Waste Disposal

Collect waste in a labeled,
closed container.

i

Dispose of contents/container to an
approved waste disposal plant.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Hydroxy-5-methoxy-3-nitrobenzaldehyde.
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Experimental Protocols

Detailed experimental protocols for the toxicological data presented in safety data sheets are
not publicly available. The hazard classifications are typically based on data from studies
conducted under standardized guidelines, such as those from the Organisation for Economic
Co-operation and Development (OECD), as well as on data from similar compounds and

computational models.

Personal Protective Equipment (PPE)

To ensure the safety of personnel, appropriate personal protective equipment must be worn
when handling 2-Hydroxy-5-methoxy-3-nitrobenzaldehyde.[11]

o Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.[9]
o Skin Protection:

o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).[9] Gloves should be
inspected before use and disposed of properly after handling the chemical.[9]

o Body Protection: A lab coat or other protective clothing should be worn to prevent skin
contact.[12]

o Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved N95 (or
equivalent) particulate respirator should be used. Work should be conducted in a well-
ventilated area or under a chemical fume hood.[5][12]

First-Aid Measures

In case of exposure to 2-Hydroxy-5-methoxy-3-nitrobenzaldehyde, the following first-aid
measures should be taken immediately[9][13]:

 Inhalation: Move the person to fresh air.[9][13] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[9]

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[9][13]
Remove contaminated clothing. If skin irritation or a rash occurs, get medical
advice/attention.[13]
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o Eye Contact: Rinse cautiously with water for several minutes.[9][13] Remove contact lenses,
if present and easy to do. Continue rinsing.[9][13] If eye irritation persists, get medical
advice/attention.[13]

 Ingestion: Rinse mouth with water.[9][13] Do NOT induce vomiting. Call a poison center or
doctor/physician immediately if you feel unwell.[9][13]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[9][13]

» Specific Hazards from the Chemical: In a fire, hazardous decomposition products such as
carbon oxides and nitrogen oxides may be formed.[13]

» Protective Equipment for Firefighters: Firefighters should wear self-contained breathing
apparatus and full protective gear.[13]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment to avoid contact with the skin and
eyes and to prevent inhalation of dust.[9] Ensure adequate ventilation.[9]

o Environmental Precautions: Prevent the chemical from entering drains.[9]

» Methods for Cleaning Up: Sweep up the spilled material, avoiding dust generation, and place
it in a suitable, closed container for disposal.[9][13]

Storage and Disposal

o Storage: Store in a cool, dry, and well-ventilated place.[5][9] Keep the container tightly closed
and stored in a locked area.[5]

o Disposal: Dispose of the chemical and its container in accordance with local, regional, and
national regulations.[13] The material should be sent to an approved waste disposal plant.
[13]
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This guide is intended to provide a summary of the available safety and handling information
for 2-Hydroxy-5-methoxy-3-nitrobenzaldehyde. It is not a substitute for a thorough review of
the manufacturer's safety data sheet and a comprehensive risk assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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